Cas no 1200-07-3 (4-Bromocinnamic acid)

• Product Name: 4-Bromocinnamic acid
• CAS No: 1200-07-3
• MF: C₉H₇BrO₂
• MW: 227.0547
• MDL: MFCD00004394
• CID: 41053
• PubChem ID: 24855781
• Update Time: 2025-10-22

4-Bromocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)acrylic acid
• 4-Bromocinnamic acid,predominantly trans
• BROMOCINNAMIC ACID,4-
• P-BROMOCINNAMIC ACID
• RARECHEM BK HD C006
• 3-(4-bromophenyl)-2-propenoicaci
• (E)-3-(3-bromophenyl)acrylic acid
• (E)-3-(4-Bromophenyl)acrylic acid
• 2-Propenoic acid, 3-(4-bromophenyl)-
• 4-Bromocinnamic acid
• (2E)-3-(4-bromophenyl)acrylic acid
• (2E)-3-(4-bromophenyl)prop-2-enoic acid
• 3-(4-BROMO-PHENYL)-ACRYLICACID
• 3-(4-bromophenyl)propanoic acid
• 4-Bromobenzeneacrylic acid
• 4-bromocinnacid
• 4-BroMocinnaMic acid 5GR
• 4-bromo-trans-cinnamic ac
• BROMOCINNAMIC ACID,4
• TRANS-4-BROMOCINNAMIC ACID
• 2-Propenoic acid, 3-(4-bromophenyl)-, (2E)-
• 4-Bromocinnamic acid, predominantly trans
• CPDDDTNAMBSPRN-ZZXKWVIFSA-N
• (E)-3-(4-Bromo-phenyl)-acrylic acid
• (E)-3-(4-bromophenyl)prop-2-enoic acid
• p-Bromzimtsaure
• 3-(4-bromop
• SR-01000597221
• SR-01000597221-1
• CPDDDTNAMBSPRN-ZZXKWVIFSA-
• AKOS000263376
• 3-(4-bromophenyl)prop-2-enoic acid
• NS00044085
• AC-10323
• E-3-(4-bromophenyl)propenoic acid
• 4-Bromocinnamic acid predominately trans
• CHEMBL98045
• 17916-60-8
• B1690
• CS-W013013
• SCHEMBL119183
• (E)-3-(4-bromophenyl)acrylicacid
• DQZ
• W-108489
• NSC218449
• MFCD00004394
• 4-Bromocinnamic acid, predominantly trans, 98%
• (E)-4-bromocinnamic acid
• ALBB-011724
• PS-5778
• 3-(4-BROMOPHENYL)-2-PROPENOIC ACID
• BBL037328
• NSC-218449
• EN300-17554
• AB01102359-03
• Z2237493681
• AB6442
• EN300-248205
• 1200-07-3
• InChI=1/C9H7BrO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
• NCGC00342454-01
• STK301576
• AKOS025149076
• F0850-6838

• MDL： MFCD00004394
• Inchi： 1S/C9H7BrO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
• InChI Key： CPDDDTNAMBSPRN-ZZXKWVIFSA-N
• SMILES： BrC1C([H])=C([H])C(/C(/[H])=C(\[H])/C(=O)O[H])=C([H])C=1[H]
• BRN： 3538823

Computed Properties

• Exact Mass: 225.96300
• Monoisotopic Mass: 225.962942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Colorless to light yellow transparent liquid
• Density: 1.6070
• Melting Point: 262-264 °C (lit.)
• Boiling Point: 344.9 °C at 760 mmHg
• Flash Point: 162.4℃
• Water Partition Coefficient: Soluble in alcohol, ethyl acetate, DMSO. Insoluble in water.
• PSA: 37.30000
• LogP: 2.54690
• Sensitiveness: Sensitive to light
• Solubility: Not determined

4-Bromocinnamic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S36/37/39-S26-S22
• RTECS：UD3110000
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Bromocinnamic acid

4-Bromocinnamic Acid (CAS 1200-07-3): Properties, Applications, and Market Insights

4-Bromocinnamic acid (CAS 1200-07-3) is a versatile organic compound that has garnered significant attention in pharmaceutical, agrochemical, and material science research. This brominated cinnamic acid derivative serves as a crucial building block in organic synthesis, particularly in the development of novel drug candidates and functional materials. With the molecular formula C9H7BrO2, this compound features a bromine substituent at the para position of the phenyl ring, which significantly influences its chemical reactivity and biological activity.

The growing interest in 4-bromocinnamic acid applications stems from its unique structural properties that make it valuable for cross-coupling reactions in medicinal chemistry. Researchers particularly value its role as a precursor in Suzuki-Miyaura and Heck coupling reactions, which are fundamental to creating complex molecular architectures. The compound's photochemical properties have also made it a subject of study in material science, especially in the development of organic semiconductors and photovoltaic materials.

Recent market analysis shows increasing demand for high purity 4-bromocinnamic acid in pharmaceutical intermediates. The global market for cinnamic acid derivatives is projected to grow at a CAGR of 5.8% from 2023 to 2030, with brominated variants like 4-bromocinnamic acid accounting for approximately 18% of this segment. This growth is driven by expanding research in anti-inflammatory and anticancer drug development, where the compound's molecular structure shows promising biological activity.

From a synthetic chemistry perspective, 4-bromocinnamic acid synthesis typically involves the bromination of cinnamic acid or through Knoevenagel condensation of 4-bromobenzaldehyde with malonic acid. The compound crystallizes as white to off-white needles with a melting point range of 210-213°C, and its purity can be determined through HPLC analysis. Many researchers seek information about 4-bromocinnamic acid solubility, which varies significantly with different solvents: moderately soluble in hot ethanol and methanol, slightly soluble in cold organic solvents, and practically insoluble in water.

The compound's safety profile has been well-documented, with proper handling procedures emphasizing the use of personal protective equipment. While not classified as hazardous under standard conditions, appropriate laboratory practices should be maintained when working with 4-bromocinnamic acid powder. Storage recommendations include keeping the material in a cool, dry place away from strong oxidizing agents, with most suppliers offering the compound in amber glass bottles to prevent potential photodegradation.

Emerging applications of 4-bromocinnamic acid derivatives in organic electronics have sparked new research directions. The compound's ability to participate in various polymerization reactions makes it valuable for creating conjugated polymers with tunable electronic properties. Additionally, its incorporation into metal-organic frameworks (MOFs) has shown potential for gas storage and separation technologies. These diverse applications contribute to the compound's growing importance in both academic and industrial research settings.

Quality specifications for 4-bromocinnamic acid CAS 1200-07-3 typically include purity ≥98% (HPLC), with residual solvent content below 0.5%. Leading manufacturers employ advanced purification techniques like recrystallization and column chromatography to meet the stringent requirements of pharmaceutical customers. Analytical methods for quality control commonly involve a combination of NMR spectroscopy, mass spectrometry, and elemental analysis to verify the compound's identity and purity.

The future outlook for 4-bromocinnamic acid research appears promising, with several patent applications filed in recent years covering its use in novel therapeutic agents and advanced materials. As synthetic methodologies continue to advance, researchers anticipate discovering new applications for this versatile compound, particularly in the fields of medicinal chemistry and materials science. The compound's relatively simple synthesis and modification potential ensure its continued relevance in chemical research and development.